NEURODYE DI-2-ANEPEQ

• CAS No.: 160605-94-7
• Molecular Formula: C27H37N3.2Br
• Molecular Weight: 563.418
• Synonyms: Neurodye Di-2-ANEPEQ

Description

Significance of Optical Voltage Imaging in Advancing Neurobiological Inquiry

Optical voltage imaging provides a unique capability to monitor membrane potential across various scales, from subcellular compartments like dendritic spines to large populations of interconnected neurons. nih.govnih.gov This technique overcomes significant limitations of traditional electrophysiology, which typically relies on invasive, single-cell electrode recordings that offer only a limited view of network activity. nih.gov The ability to simultaneously record from many neurons allows researchers to investigate the emergent properties of neural circuits and understand how coordinated electrical activity gives rise to complex brain functions. nih.govnih.gov

Voltage imaging is particularly powerful because it can detect not only the all-or-none action potentials but also the subthreshold synaptic potentials that are crucial for neuronal integration and computation. nih.gov Unlike calcium imaging, which measures a slower, indirect signal (calcium influx), voltage imaging provides a direct and real-time reflection of neuronal firing with millisecond precision. mightexbio.com This high temporal and spatial resolution is essential for correlating rapid neural events with specific behaviors and cognitive processes, thereby advancing our understanding of everything from sensory perception to learning and memory. mightexbio.comfrontiersin.org

Historical Trajectory and Evolution of Voltage-Sensitive Dye Technologies

The concept of imaging voltage was first realized in the late 1960s, and the dedicated search for effective organic voltage-sensitive dyes began in earnest in the 1970s. nih.gov The earliest experiments using these dyes were conducted on invertebrate preparations, such as the giant axon of the squid and ganglia from snails, which offered large, accessible neurons for initial validation. nih.govinria.fr These pioneering studies demonstrated the feasibility of optically recording action potentials. nih.gov

Over the subsequent decades, significant efforts were dedicated to synthesizing and refining these dyes to improve their sensitivity, response speed, and photostability while minimizing phototoxicity. A crucial development was the creation of dyes sensitive enough to detect the subtle voltage changes in mammalian brains. inria.fr This led to the application of VSDs in a wide array of organisms and nervous system areas, including the cortices of rats, cats, and monkeys. wikipedia.orginria.fr The journey has progressed from struggling to measure a single action potential in one axon to being able to resolve electrical activity in minuscule structures like individual dendritic spines. nih.gov This evolution has been paralleled by advancements in imaging hardware, including more powerful and stable light sources (lasers, LEDs) and high-speed, high-efficiency cameras. nih.gov

Classification and Functional Modalities of Fast-Response Membrane Potential Dyes

Voltage-sensitive dyes are broadly categorized into two main classes based on their response kinetics: "slow" dyes and "fast" dyes. nih.govscholarpedia.org Slow-response dyes typically function by redistributing across the cell membrane in response to changes in membrane potential, a process that takes milliseconds to seconds, making them unsuitable for tracking rapid neuronal firing. scholarpedia.orgthermofisher.com

Fast-response probes, including DI-2-ANEPEQ, operate on a much faster timescale, with response kinetics in the microsecond to millisecond range, which is sufficient to detect individual action potentials. nih.govaatbio.com These dyes are typically amphiphilic molecules that embed themselves in the cell membrane. wikipedia.org Their voltage-sensing mechanism is based on a phenomenon known as the electrochromic effect or molecular Stark effect. nih.govnih.gov This involves a direct interaction between the strong electric field across the membrane and the dye's chromophore. A change in membrane potential alters the electronic energy levels of the dye, resulting in a rapid shift in its absorption and fluorescence spectra. nih.govaatbio.com

This spectral shift is the basis for their function as voltage sensors. While the change in fluorescence intensity is often modest—typically a 2-10% change for a 100 mV change in potential—their rapid response time makes them invaluable for recording the fast dynamics of excitable cells like neurons and cardiac cells. thermofisher.comaatbio.com

Fundamental Contributions of the ANEP-Class Probes to Electrophysiological Research

The Amino-Naphthyl-Ethenyl-Pyridinium (ANEP) family of dyes, first developed by Leslie Loew and his colleagues, represents a major milestone in VSD technology and includes some of the most sensitive fast-response probes available. nih.govthermofisher.com Members of this class, such as the widely used di-4-ANEPPS and di-8-ANEPPS, are zwitterionic styryl dyes that reliably exhibit a fluorescence intensity change of about 10% per 100 mV across various cell types. thermofisher.com They work by exhibiting a potential-dependent shift in their excitation spectra, which allows for ratiometric measurements to correlate fluorescence changes with membrane potential. aatbio.comthermofisher.com

The ANEP dyes are essentially non-fluorescent in aqueous solutions but become highly fluorescent when they bind to the lipid environment of the cell membrane. aatbio.comthermofisher.com Their primary contribution lies in enabling high-speed optical mapping of electrical activity. They have been instrumental in studying the propagation of action potentials, analyzing neural network dynamics, and investigating cardiac electrophysiology. wikipedia.orgthermofisher.com

Within this class, specific variants have been optimized for different applications. For instance, di-8-ANEPPS is more hydrophobic and better retained in the plasma membrane for longer-term experiments compared to di-4-ANEPPS. thermofisher.combiotium.com The subject of this article, DI-2-ANEPEQ (also known as JPW1114), is a notable member of the ANEP family distinguished by its high water solubility. nih.govbiotium.combiotium.com This property makes it particularly suitable for introduction into cells via microinjection, a technique that has yielded significant improvements in signal quality from distal neuronal processes. thermofisher.combiotium.com

Research Findings and Compound Data

Properties of DI-2-ANEPEQ

DI-2-ANEPEQ is a fast-responding potentiometric probe belonging to the ANEP class of styryl dyes. aatbio.combiotium.com It is designed to monitor rapid changes in membrane potential in excitable cells. aatbio.commedchemexpress.com Its key characteristic is a voltage-dependent shift in its excitation spectrum, which allows for quantitative measurements of membrane potential. aatbio.com The dye is weakly fluorescent in aqueous solution and becomes strongly fluorescent upon binding to cell membranes. aatbio.com

Property	Value	Source
Common Name	DI-2-ANEPEQ	biotium.com
Alternate Name	JPW1114	nih.govbiotium.compotentiometricprobes.com
Classification	Fast-Response Membrane Potential Dye	aatbio.combiotium.com
Molecular Weight	549.40 g/mol	potentiometricprobes.com
Solubility	Highly water-soluble	biotium.combiotium.com
Mechanism	Electrochromic (Molecular Stark Effect)	nih.govnih.gov

Spectral Characteristics of DI-2-ANEPEQ

The spectral properties of styryl dyes like DI-2-ANEPEQ are highly dependent on their environment, typically undergoing a significant blue shift (a shift to shorter wavelengths) when moving from an organic solvent to a lipid membrane environment. biotium.com

Environment	Excitation (nm)	Emission (nm)	Source
Ethanol (B145695)	530 - 532	720 - 748	biotium.compotentiometricprobes.com
Multilamellar Lipid Vesicles (MLVs)	477.5	624	potentiometricprobes.com
General/Unspecified	488	701	aatbio.comaatbio.com

Molecular and Optical Principles Governing Neurodye Di 2 Anepeq As a Research Tool

Theoretical Framework of Voltage Sensitivity in Styryl Chromophores

Styryl dyes, the class to which NEURODYE DI-2-ANEPEQ belongs, function as voltage sensors due to their unique molecular structure. These dyes are typically amphiphilic, possessing hydrocarbon chains that anchor them in the cell membrane and a hydrophilic group that aligns the core functional part, the chromophore, in a specific orientation relative to the membrane surface. wikipedia.org The chromophore itself has an electron-rich donor region and an electron-deficient acceptor region, connected by a π-conjugated system. radiologykey.com

This configuration creates a molecule with a significant dipole moment. The fundamental principle behind their voltage sensitivity is an electrochromic mechanism, often referred to as a molecular Stark effect. radiologykey.compotentiometricprobes.com When a styryl dye is embedded in the lipid bilayer, its molecular dipole interacts with the powerful electric field present across the membrane. A change in the cell's membrane potential alters this electric field, which in turn perturbs the electronic ground and excited energy states of the dye's chromophore. wikipedia.orgresearchgate.net This perturbation leads to a shift in the dye's absorption and emission spectra, providing a direct optical readout of the voltage change. radiologykey.comnumberanalytics.com

Elucidation of the Electrochromic Mechanism of Action for this compound

The voltage-sensing capability of this compound is a direct consequence of the electrochromic mechanism. potentiometricprobes.com As a member of the ANEP (AminoNaphthylEthenylPyridinium) family of dyes, its chromophore experiences a redistribution of electronic charge upon absorbing a photon, moving from the ground state to an excited state. aatbio.comradiologykey.com This excitation-induced charge shift occurs parallel to the membrane's electric field due to the dye's specific orientation in the lipid bilayer. wikipedia.orgradiologykey.com

When the membrane potential changes, for instance during an action potential, the stability of the ground and excited states of the DI-2-ANEPEQ molecule is differentially affected. radiologykey.com A depolarization of the membrane leads to a hypsochromic (blue) shift in the dye's spectra, while hyperpolarization causes a bathochromic (red) shift. nih.gov This spectral shift is linearly related to the change in membrane potential, allowing for quantitative measurements. radiologykey.com The response is exceptionally fast, capable of detecting potential changes on a millisecond timescale, which is essential for tracking the firing activity of individual neurons. aatbio.compotentiometricprobes.com

Spectroscopic Characteristics Pertinent to Membrane Potential Transduction

This compound, like other styryl dyes, exhibits broad excitation and emission spectra. radiologykey.com While weakly fluorescent in aqueous solutions, its fluorescence increases significantly when it binds to a lipophilic membrane environment. aatbio.com The spectral properties are highly dependent on the dye's environment. ulab360.net

A key characteristic is the potential-dependent shift in its excitation spectrum, which is typically larger than the shift in its emission spectrum. aatbio.com This property allows for ratiometric imaging, where the ratio of fluorescence intensities at two different excitation wavelengths is used to measure membrane potential. This technique helps to normalize for variations in dye concentration, illumination intensity, or motion artifacts, leading to a more robust signal. aatbio.compotentiometricprobes.com The fractional change in fluorescence is typically in the range of 2-10% for a 100 mV change in membrane potential. aatbio.comulab360.net

Interactive Table 1: Spectroscopic Properties of this compound

Property	Wavelength (nm) in Ethanol (B145695)	Wavelength (nm) in Lipid Vesicles
Excitation Maximum	532 potentiometricprobes.com	~477 potentiometricprobes.com
Emission Maximum	720-748 biotium.compotentiometricprobes.com	~624 potentiometricprobes.com

Note: The spectra of styryl dyes like DI-2-ANEPEQ undergo a significant blue shift when moving from an organic solvent like ethanol to a lipid environment. biotium.com

Interplay Between Dye-Membrane Association and Fluorescence Modulation

The interaction between this compound and the cell membrane is crucial for its function. As a dicationic, water-soluble dye, it is often introduced into cells via microinjection or a patch pipette. biotium.compotentiometricprobes.com Its relatively short alkyl chains (ethyl groups) contribute to its high water solubility, allowing it to be used for intracellular staining of single cells within tissue. potentiometricprobes.com

Once introduced, the dye's amphiphilic nature drives its partitioning into the plasma membrane. The dye orients itself with its chromophore positioned at the membrane-water interface, where it is directly exposed to the transmembrane electric field. wikipedia.orgresearchgate.net This precise orientation is essential for the electrochromic mechanism to function effectively. wikipedia.org

Changes in the membrane's electric field can cause subtle reorientations of the dye molecule. researchgate.net This reorientation, coupled with the direct electrochromic effect, modulates the dye's fluorescence properties. The fluorescence change is a composite signal reflecting both the spectral shift and potential changes in the fluorescence quantum yield due to the altered molecular environment. researchgate.net While highly effective, the signal-to-noise ratio can be lower than that of some other dyes, and photobleaching can be a factor during prolonged imaging sessions. nih.gov

Applications and Significant Experimental Discoveries Facilitated by Neurodye Di 2 Anepeq

Investigation of Neuronal Activity and Circuit Dynamics in Developmental Models

The embryonic nervous system undergoes a complex process of wiring and refinement, involving the formation of neural networks and the propagation of electrical signals. NEURODYE DI-2-ANEPEQ has been instrumental in visualizing these early developmental events.

Optical Monitoring of Neural Network Formation in Embryonic Central Nervous Systems

Researchers have utilized this compound to monitor neuronal activity in the embryonic central nervous system. medchemexpress.com Studies in embryonic frog spinal cord and brainstem preparations have employed this dye to optically image respiratory rhythm, providing insights into the establishment of vital neural circuits. mdpi.com By staining preparations with DI-2-ANEPEQ, scientists can observe the emergence of coordinated neuronal firing patterns that are the hallmark of a functioning neural network. medchemexpress.comnih.gov

Spatiotemporal Characterization of Depolarization Wave Propagation

A key phenomenon in the developing brain is the propagation of large-scale depolarization waves, which are thought to play a role in neuronal maturation and circuit formation. This compound has been a crucial tool for the optical analysis of these waves. mdpi.com Experiments have successfully used this dye to create color-coded representations of depolarization waves, allowing for detailed spatiotemporal characterization. nih.gov Although it can exhibit a lower signal-to-noise ratio compared to some other dyes due to marked noise, DI-2-ANEPEQ has demonstrated the largest signal-to-noise ratio among several fluorescence dyes tested for this application. nih.gov

High-Resolution Analysis of Action Potential Transients in Excitable Cell Systems

The action potential, a rapid, transient change in membrane potential, is the fundamental unit of communication in the nervous system. wikipedia.orguq.edu.au this compound's fast response time makes it ideal for studying the intricate dynamics of these electrical signals in various cellular compartments. aatbio.com

Single-Voxel Recording of Voltage Transients in Dendritic Spines

Dendritic spines are microscopic protrusions on dendrites that are the primary sites of excitatory synaptic input. Understanding their electrical properties is crucial for comprehending synaptic integration. While a newer fluorinated dye, di-2-AN(F)EPPTEA, has shown superior sensitivity for this specific application, the foundational work with ANEP dyes like DI-2-ANEPEQ paved the way. capes.gov.brnih.govnih.gov These dyes, when loaded intracellularly, allow for the recording of voltage transients in these tiny structures, providing insights into how synaptic inputs are processed. capes.gov.brnih.govpotentiometricprobes.com

Assessment of Action Potential Propagation in Axons and Dendritic Arbors

Action potentials are not static events; they actively propagate along the axon and can also back-propagate into the dendritic tree. tmc.eduprinceton.edu The high aqueous solubility of DI-2-ANEPEQ allows it to be loaded into individual neurons through a patch pipette, staining the entire cell, including its long axon and intricate dendritic arbors. biotium.compotentiometricprobes.com This has enabled researchers to optically record the propagation of action potentials along these structures, revealing how the shape and timing of these signals change as they travel. mdpi.compotentiometricprobes.com This technique has been instrumental in creating a comprehensive picture of action potential propagation in the dendritic trees of pyramidal neurons. mdpi.com

Delineation of Spike Initiation Zones and Their Functional Profiles

A long-standing question in neuroscience has been where in the neuron an action potential is first generated. This region is known as the spike initiation zone. Voltage-sensitive dyes like DI-2-ANEPEQ have provided a powerful method to address this question. potentiometricprobes.com By imaging the entire neuron, researchers have been able to identify multiple spike-initiation zones in a single neuron. potentiometricprobes.com Studies using this dye have shown that in many neurons, the action potential initiates in the axon initial segment. anu.edu.au Furthermore, in some neurons, where the axon originates from a dendrite, the action potential is observed first at the dendritic recording site, suggesting that synaptic inputs to this axon-bearing dendrite may have a privileged role in triggering an action potential. princeton.edu

Research Application	Model System	Key Findings with this compound
Neural Network Formation	Embryonic frog spinal cord and brainstem	Enabled optical imaging of respiratory rhythm, providing insights into early circuit function. mdpi.com
Depolarization Wave Propagation	Embryonic brain preparations	Allowed for spatiotemporal characterization of large-scale depolarization waves crucial for development. mdpi.comnih.gov
Action Potential Propagation	Pyramidal neurons in brain slices	Facilitated the detailed mapping of action potential propagation along axons and dendritic arbors. mdpi.compotentiometricprobes.com
Spike Initiation Zone Identification	Various neuron types	Revealed the location of action potential initiation, including in the axon initial segment and at dendritic sites of axon origin. princeton.edupotentiometricprobes.comanu.edu.au

Characterization of Electrophysiological Phenomena in Isolated Tissue Preparations

The voltage-sensitive dye this compound, also known as JPW1114, is a powerful tool for investigating electrophysiological phenomena in isolated tissue preparations. biotium.commedchemexpress.com As a fast-response membrane potential dye, its fluorescence intensity changes in response to shifts in the surrounding electric field, enabling the detection of transient, millisecond-level potential changes in excitable cells. aatbio.comaatbio.com This characteristic makes it particularly valuable for optical mapping of electrical activity in various tissues, including neurons and cardiac cells. aatbio.comulab360.net

A key application of DI-2-ANEPEQ is in the study of neuronal activity. For instance, it has been used to monitor neuronal activity in the embryonic central nervous system. medchemexpress.com In studies involving the axon initial segment (AIS), DI-2-ANEPEQ has been employed to record membrane potential (Vm) and investigate the effects of toxins, such as the scorpion toxin AaH-II, on action potential generation. biorxiv.org These experiments have demonstrated the dye's utility in revealing how such toxins can widen the action potential in the AIS. biorxiv.org

In the context of cardiac research, DI-2-ANEPEQ is instrumental in the optical mapping of isolated, Langendorff-perfused hearts. biorxiv.orgfrontiersin.org This technique allows for the detailed characterization of action potential propagation and the identification of arrhythmic properties. For example, in studies of human embryonic stem cell-derived cardiomyocyte (hESC-CM) grafts in injured hearts, DI-2-ANEPEQ has been used to label both the graft and host myocardium. nih.govresearcher.life These studies revealed important electrophysiological characteristics of the grafts, such as slow conduction velocities and aberrant activation patterns, which are potentially pro-arrhythmic. researchgate.net The dye's differential labeling kinetics between graft and host tissue further aids in distinguishing their respective electrical signals. researchgate.net

Furthermore, DI-2-ANEPEQ has been utilized in conjunction with other fluorescent probes for multiparametric imaging. A notable example is its use with the calcium indicator Calcium Green to simultaneously measure membrane potential and intracellular calcium levels. biorxiv.orgnih.govahajournals.orgnih.gov This dual-imaging approach provides a more comprehensive understanding of excitation-contraction coupling in cardiac tissue. nih.govahajournals.org

The table below summarizes key findings from studies using DI-2-ANEPEQ in isolated tissue preparations.

Tissue Preparation	Experimental Focus	Key Findings with DI-2-ANEPEQ
Embryonic Central Nervous System	Monitoring neuronal activity. medchemexpress.com	Enabled visualization of neuronal electrical activity during development.
Axon Initial Segment (AIS)	Effect of scorpion toxin AaH-II on action potential. biorxiv.org	Revealed significant widening of the action potential in the AIS. biorxiv.org
Langendorff-Perfused Hearts	Optical mapping of cardiac electrophysiology. biorxiv.orgfrontiersin.org	Allowed for detailed analysis of action potential propagation and arrhythmia. biorxiv.orgresearchgate.net
Injured Hearts with hESC-CM Grafts	Electrical activity of cardiomyocyte grafts. nih.govresearchgate.net	Showed grafts can act as ectopic pacemakers and have pro-arrhythmic properties. researchgate.netresearchgate.net
Cardiac Monolayers	Simultaneous voltage and calcium imaging. ahajournals.orgnih.gov	In combination with Calcium Green, allowed for correlation of electrical and calcium signals. ahajournals.orgnih.gov

Diverse Applications in Cardiac and Other Excitable Cellular Systems Research

The utility of this compound extends to a wide range of applications in cardiac and other excitable cellular systems, providing critical insights into their function and pathophysiology. Its ability to report rapid voltage changes makes it an invaluable tool for optical mapping, a technique that measures fluorescence signals across a preparation with high spatiotemporal resolution. biorxiv.orgnih.gov

In cardiac research, DI-2-ANEPEQ is frequently used to study the electrical activity of the heart in various models. It has been employed in Langendorff-perfused hearts to investigate the effects of ischemia and to visualize the spread of electrical activity. aatbio.comfrontiersin.org One of the significant advantages of DI-2-ANEPEQ is its water solubility, which allows for straightforward application in perfused systems. biotium.compnas.org Researchers have used it to stain cardiomyocyte membranes in vivo, enabling the visualization of subcellular structures like T-tubules and the measurement of sarcomere length during the contraction cycle. frontiersin.org

A key area of investigation has been the electrical behavior of transplanted cells. In studies involving human embryonic stem cell-derived cardiomyocytes (hESC-CMs) grafted into injured hearts, DI-2-ANEPEQ has been instrumental. nih.gov By labeling both the host and graft tissue, researchers can optically map the electrical integration and function of the transplanted cells. nih.gov These experiments have shown that hESC-CM grafts can display spontaneous electrical activity and can sometimes act as ectopic pacemakers, a finding with significant implications for cardiac regenerative medicine. researchgate.net The dye has also been used to compare the action potential durations measured optically with those recorded using traditional electrodes, showing excellent correlation. nih.gov

Beyond whole-heart preparations, DI-2-ANEPEQ is also used in studies of isolated cardiac cells and neuronal preparations. aatbio.comulab360.net Its fast response time is sufficient to detect transient potential changes in single neurons and cardiac cells. aatbio.comaatbio.com For instance, it has been used to study the propagation of action potentials in the dendrites and axons of neurons. potentiometricprobes.com

The versatility of DI-2-ANEPEQ is further highlighted by its use in multiparametric imaging, where it is often paired with calcium indicators like Calcium Green. biorxiv.orgnih.govahajournals.org This allows for the simultaneous recording of membrane voltage and intracellular calcium concentration, which is crucial for understanding excitation-contraction coupling in cardiac muscle and signal transduction in neurons. nih.govnih.gov

The following table details various applications of DI-2-ANEPEQ in cardiac and other excitable systems.

System	Application	Research Focus
Langendorff-Perfused Hearts	Optical Mapping	Studying action potential propagation, ischemia, and arrhythmia. aatbio.combiorxiv.orgfrontiersin.org
In Vivo Murine Hearts	Intravital Imaging	Visualizing cardiomyocyte T-tubules and measuring sarcomere length. frontiersin.orgpnas.org
Injured Hearts with hESC-CM Grafts	Optical Mapping	Assessing electrical integration and function of transplanted cells. nih.govresearchgate.netresearchgate.net
Isolated Neurons	Membrane Potential Imaging	Studying action potential dynamics in axons and dendrites. aatbio.compotentiometricprobes.com
Cardiac and Neuronal Preparations	Multiparametric Imaging	Simultaneous measurement of voltage and intracellular calcium with Calcium Green. biorxiv.orgnih.govahajournals.org

Comparative Analysis of Neurodye Di 2 Anepeq with Contemporary Voltage Sensitive Dyes

Performance Evaluation: Comparative Assessment of Sensitivity, Photostability, and Signal Fidelity

The efficacy of a VSD is determined by a combination of its sensitivity to voltage changes, its resilience to photobleaching (photostability), and the accuracy of the signal it produces (signal fidelity).

In a comparative study of several styryl dyes, DI-2-ANEPEQ demonstrated the highest signal-to-noise ratio (S/N), a critical factor for detecting neuronal activity. nih.gov However, this superior S/N comes with a trade-off: DI-2-ANEPEQ exhibits faster photobleaching and slower recovery of neural responses after staining compared to other dyes like di-4-ANEPPS and di-3-ANEPPDHQ. nih.govnih.gov This suggests that while DI-2-ANEPEQ is excellent for short-term recordings where a strong signal is paramount, its utility in long-term experiments may be limited by its photostability. nih.gov

The fractional fluorescence change (ΔF/F) is another key metric for sensitivity. For DI-2-ANEPEQ, a ΔF/F of approximately -4.7% per 100 mV has been reported, which is a respectable sensitivity for an ANEP-class dye. nih.govchemrxiv.org However, newer generations of VSDs, particularly fluorinated ones, have shown even greater sensitivity. chemrxiv.orgnih.gov

Comparative Performance of Voltage-Sensitive Dyes

Dye	Signal-to-Noise Ratio (S/N)	Photostability	Sensitivity (ΔF/F per 100 mV)	Recovery Time
DI-2-ANEPEQ	Highest	Lower (Faster Photobleaching)	~ -4.7%	Slower
di-4-ANEPPS	High	Higher	~10%	Slower
di-3-ANEPPDHQ	High	Higher	Data not available	Slower
di-2-AN(F)EPPTEA	Lower than DI-2-ANEPEQ	Higher	Superior to DI-2-ANEPEQ	Faster

Differential Characteristics of Hydrophilicity and Tissue Penetration Among Related Probes

The chemical structure of a VSD significantly influences its physical properties, such as hydrophilicity (water solubility) and its ability to penetrate tissue. These characteristics are crucial for determining the optimal staining method and the types of preparations for which a dye is suited.

DI-2-ANEPEQ, with its short ethyl alkyl chains, is a highly water-soluble, doubly positively charged VSD. potentiometricprobes.com This high aqueous solubility makes it ideal for intracellular applications, where it can be loaded into individual cells through a patch pipette. potentiometricprobes.comwikipedia.org This method allows for the precise staining of a single neuron and the recording of voltage changes from its intricate structures like axons and dendrites. potentiometricprobes.comnih.gov

In contrast, other ANEP dyes exhibit different properties. Di-8-ANEPPS, for instance, is more hydrophobic due to its longer alkyl chains, making it more resistant to washout and suitable for longer-term experiments. potentiometricprobes.com On the other hand, dyes like di-4-ANEPPDHQ and di-3-ANEPPDHQ are more hydrophilic versions of the ANEP class, which allows them to penetrate more deeply into tissue, a valuable attribute for techniques like 2-photon imaging of brain slices. potentiometricprobes.com The balance between hydrophobicity and hydrophilicity is a key determinant of a dye's utility; for instance, a moderate alkyl chain length can enhance membrane permeability, while overly long chains can lead to exclusive staining of the plasma membrane. acs.org

Hydrophilicity and Tissue Penetration of ANEP Dyes

Dye	Key Structural Feature	Hydrophilicity	Tissue Penetration	Primary Application
DI-2-ANEPEQ	Short ethyl chains, doubly positive charge	High	Good for intracellular loading	Intracellular recording via patch pipette
Di-8-ANEPPS	Longer alkyl chains	Low (more hydrophobic)	Resistant to washout	Long-term experiments, dual-wavelength ratio imaging
di-4-ANEPPDHQ	More hydrophilic structure	High	Deep tissue penetration	2-photon imaging of brain slices
di-3-ANEPPDHQ	More hydrophilic structure	High	Deep tissue penetration	2-photon imaging of brain slices

Comparative Efficacy with Other ANEP-Class Potentiometric Dyes (e.g., Di-4-ANEPPS, Di-3-ANEPPDHQ)

Within the ANEP family, DI-2-ANEPEQ holds a specific niche. While it excels in providing a strong signal for short-term recordings, its performance relative to other ANEP dyes depends on the experimental context.

DI-2-ANEPEQ vs. Di-4-ANEPPS : Di-4-ANEPPS is arguably one of the most widely used fluorescent VSDs for both cardiac and neuronal systems. potentiometricprobes.com It offers a consistent 10% change in fluorescence intensity per 100 mV change in membrane potential across various systems. thermofisher.com While DI-2-ANEPEQ has a higher S/N, Di-4-ANEPPS demonstrates better photostability. nih.govnih.gov However, both dyes can require a significant amount of time for the recovery of neural activity after staining. nih.gov

DI-2-ANEPEQ vs. Di-3-ANEPPDHQ : Di-3-ANEPPDHQ, along with di-4-ANEPPDHQ, also provides a large S/N and has the advantage of less photobleaching compared to DI-2-ANEPEQ. nih.govnih.gov A key feature of the D-ANEPPDHQ dyes is their ability to penetrate tissue more effectively, making them a better choice for imaging deeper into preparations. potentiometricprobes.com However, like di-4-ANEPPS, they also necessitate a longer recovery period for neural activity post-staining. nih.gov

The choice between these dyes often comes down to a trade-off between signal strength, photostability, and the specific requirements of the experimental preparation.

Advancements and Improvements Offered by Novel Fluorinated Voltage-Sensitive Probes

A significant advancement in VSD technology has been the development of fluorinated probes. The strategic placement of fluorine atoms on the chromophore of a VSD can lead to substantial improvements in its properties. potentiometricprobes.com

Fluorination can enhance both the sensitivity and photostability of a dye. nih.govpotentiometricprobes.com For example, the fluorinated dye di-2-AN(F)EPPTEA is considered superior to DI-2-ANEPEQ in terms of both sensitivity and photochemical stability. potentiometricprobes.com While fluorinated dyes like di-4-AN(F)EPPTEA and di-2-AN(F)EPPTEA may show a smaller S/N than DI-2-ANEPEQ, they offer the significant advantages of slower photobleaching and faster recovery of neural responses after staining. nih.govresearchgate.net

Furthermore, fluorination allows for the fine-tuning of a dye's spectral properties, creating a "palette" of VSDs with a range of excitation and emission wavelengths. nih.govpotentiometricprobes.com This spectral diversity is invaluable for multiparameter imaging, where researchers aim to simultaneously monitor voltage and other physiological parameters, such as calcium concentration. nih.gov

Strategic Considerations for the Selection of Optimal Potentiometric Dyes in Specific Research Contexts

The selection of an appropriate VSD is a critical step in designing a successful optical imaging experiment. There is no single "best" dye; the optimal choice depends on a careful consideration of the specific research question and the experimental model. Key factors to consider include:

Temporal Resolution : For studying fast events like action potentials, a dye with rapid response kinetics is essential. The ANEP class of dyes, including DI-2-ANEPEQ, responds via an electrochromic mechanism, ensuring the high-fidelity recording of fast electrical signals. potentiometricprobes.com

Duration of the Experiment : For long-term imaging, photostability is paramount. In such cases, a more photostable dye, such as a fluorinated probe or Di-4-ANEPPS, would be preferable to the more photosensitive DI-2-ANEPEQ. nih.govplos.orgplos.org

Staining Method and Preparation Type : The hydrophilicity and tissue penetration of the dye must match the experimental setup. Highly water-soluble dyes like DI-2-ANEPEQ are well-suited for intracellular loading, while more hydrophobic or hydrophilic dyes may be better for bath application or deep tissue imaging, respectively. nih.govpotentiometricprobes.com

Signal-to-Noise Ratio vs. Phototoxicity : While a high S/N is desirable, it can sometimes be associated with increased phototoxicity. A balance must be struck, especially in experiments involving living animals or long-term cell cultures. numberanalytics.com

Multiparameter Imaging : If simultaneous imaging of multiple parameters is required, the spectral properties of the VSD must be compatible with other fluorescent probes being used. The broad palette of fluorinated dyes offers significant advantages in this regard. nih.gov

Future Directions and Emerging Research Avenues in Optical Voltage Imaging with Potentiometric Probes

Ongoing Development of Advanced Dyes with Superior Photophysical Properties

While classic voltage-sensitive dyes (VSDs) like DI-2-ANEPEQ have been instrumental in many discoveries, the scientific community continues to seek probes with enhanced characteristics. potentiometricprobes.com Research is focused on creating new dyes with superior brightness, photostability, voltage sensitivity (ΔF/F), and response kinetics. acs.org A significant trend is the development of fluorinated VSDs. For instance, the newer fluorinated dye ElectroFluor530s™ (di-2-AN(F)EPPTEA) is considered to have superior sensitivity and photochemical stability compared to DI-2-ANEPEQ. potentiometricprobes.com Other advanced dyes, such as di-2-ANEP(F)PTEA and di-2-ANEP(F2)PTEA, feature fluorine substitutions on the pyridinium (B92312) heterocycle, which produces a red shift in the chromophore's spectral properties. pnas.org

Another avenue of development is the creation of long-wavelength VSDs, such as the "Pittsburgh" (PGH) series of dyes. researchgate.net These dyes are designed with red-shifted emission spectra to enable the recording of cardiac action potentials from deeper tissue layers, a significant advantage over dyes like di-4-ANEPPS that are affected by hemoglobin's absorption spectra. researchgate.net Furthermore, efforts are underway to improve the targeting of synthetic dyes. One novel approach involves a dextran (B179266) polymer carrier to which both a VSD (like a di-2-ANEP derivative) and a targeting ligand are attached. nih.govchemrxiv.org This "VoLDeMo" system not only enhances water solubility and reduces non-specific binding but has also been shown to increase the photostability of the VSD, potentially by shielding the excited chromophore from the surrounding environment. nih.gov

Table 1: Comparison of DI-2-ANEPEQ and Advanced Voltage-Sensitive Dyes

Dye	Key Feature/Advantage	Reported Improvement over DI-2-ANEPEQ	Reference
di-2-AN(F)EPPTEA (ElectroFluor530s™)	Fluorinated analog of the ANEP class.	Superior sensitivity and photochemical stability.	potentiometricprobes.com
di-2-ANEP(F)PTEA / di-2-ANEP(F2)PTEA	Fluorine substitutions on the pyridinium heterocycle.	Red-shifted spectra, suitable for one-photon excitation at longer wavelengths.	pnas.org
di-2-ANEP-VoLDeMo	VSD attached to a dextran polymer carrier with a targeting ligand.	Significantly more photostable; enables cell-type specific targeting.	nih.gov
PGH Series Dyes	Long-wavelength styryl dyes with large Stokes shifts.	Red-shifted emission (>720 nm) allows for deeper tissue imaging in blood-perfused preparations.	researchgate.net

Synergistic Integration with Optogenetic and Chemogenetic Modulatory Techniques

A major frontier in neuroscience and cell biology is the combination of optical recording with optical or chemical control of cellular activity, often termed "all-optical electrophysiology". nih.gov This involves the synergistic use of potentiometric probes like DI-2-ANEPEQ with genetically encoded actuators such as channelrhodopsins (optogenetics) or Designer Receptors Exclusively Activated by Designer Drugs (DREADDs; chemogenetics). nih.govresearchgate.net This combination allows researchers to perturb specific cells or circuits with light or a specific chemical and simultaneously record the resulting voltage dynamics across a population of cells. nih.govnih.gov

The spectral properties of the VSD are critical for successful integration. DI-2-ANEPEQ, with its broad excitation spectrum and red-shifted emission, can be paired with various other fluorescent indicators. nih.gov For example, it has been used for simultaneous imaging of membrane potential and intracellular calcium by pairing it with green-emitting calcium indicators like GCaMP3 or Fluo-4. ahajournals.orgnih.govahajournals.org In such setups, both fluorophores can be excited at 488 nm, with their respective emissions separated by appropriate filters (e.g., 500-530 nm for GCaMP3 and a >650 nm long-pass for DI-2-ANEPEQ). nih.gov

Future developments aim to overcome limitations such as the high light intensity required for two-photon excitation of opsins, which can cause tissue heating. nih.gov A theoretical approach termed "synsonoptogenetics" proposes the co-expression of light-sensitive and mechano-sensitive ion channels. nih.gov This could allow for synergistic excitation with both light and ultrasound, potentially reducing the power needed for optical stimulation and enabling deeper tissue penetration. nih.gov

Expansion of Applications into Novel Biological Model Systems and Unexplored Research Questions

Voltage-sensitive dyes, including DI-2-ANEPEQ, are being applied to an increasingly diverse range of biological models, moving beyond traditional preparations to address new and complex questions. mdpi.com Its high water solubility makes it suitable for introduction into single cells via microinjection or a patch pipette, enabling detailed studies of subcellular electrical phenomena. potentiometricprobes.combiotium.combiotium.com This has allowed for the direct optical recording of action potential dynamics in thin dendrites and the investigation of spike initiation sites in axons. potentiometricprobes.comanu.edu.aunih.gov

The applications of DI-2-ANEPEQ have expanded to various model systems:

Embryonic Development : The dye has been evaluated for monitoring neuronal activity in the embryonic central nervous system, providing insights into the functional development of neural circuits. medchemexpress.comnih.gov In these preparations, DI-2-ANEPEQ exhibited the largest signal-to-noise ratio among several dyes tested, although it also showed faster photobleaching. nih.gov

Cardiac Electrophysiology : It is used to study electrical activity in cardiac tissue, including human embryonic stem cell-derived cardiomyocyte (hESC-CM) grafts in injured hearts. nih.govresearchgate.net These studies have revealed pro-arrhythmic behaviors like ectopic activity and slow conduction within the grafts. nih.gov

Lower Vertebrates : In frogs, DI-2-ANEPEQ has been used to study respiratory rhythm in in vitro spinal cord and brainstem preparations. mdpi.com

In Vivo Mammalian Studies : In living mice, the dye has been used for intravital two-photon microscopy to visualize the dynamic behavior of cardiomyocytes, staining the external membranes and transverse tubules. frontiersin.org

This expansion into genetically intractable organisms and complex in vivo settings underscores the unique and continuing value of synthetic VSDs. acs.orgmdpi.com

Table 2: Selected Applications of DI-2-ANEPEQ in Diverse Model Systems

Model System	Research Question/Application	Key Finding/Capability	Reference
Embryonic Frog CNS	Monitoring spontaneous neuronal activity	Demonstrated high signal-to-noise for detecting neural responses.	nih.gov
Rat Cortical Pyramidal Neurons	Axonal spike initiation and dendritic signaling	Enabled optical recording of subthreshold and supra-threshold potentials in axons and dendrites.	anu.edu.au
hESC-derived Cardiomyocyte Grafts (in guinea pig hearts)	Assessing electrical integration and arrhythmogenicity of cell therapies	Simultaneous imaging of voltage (DI-2-ANEPEQ) and calcium (GCaMP3) revealed graft ectopy and slow conduction.	nih.gov
Beating Mouse Heart (in vivo)	Visualizing cardiomyocyte structural dynamics	Used for two-photon imaging to stain cardiomyocyte membranes and T-tubules.	frontiersin.org

Refinement of Computational Models and Data Interpretation Methodologies in Optical Electrophysiology

The vast datasets generated by high-speed optical imaging necessitate sophisticated computational tools for analysis and interpretation. ahajournals.org Future progress in the field is intrinsically linked to the refinement of these methodologies. Custom computational scripts, often developed in platforms like MATLAB, are essential for processing imaging data. nih.gov This processing typically involves several steps: spatial and temporal filtering to improve signal quality, correction for motion artifacts (crucial in cardiac imaging), and normalization of fluorescence signals (ΔF/F). nih.govnih.gov

Computational models are also vital for linking optical data to underlying biological mechanisms. For example, optical recordings of membrane potential transients from individual dendritic spines, when combined with computational modeling, have provided evidence that these spines are not electrically isolated from the parent dendrite. nih.gov In cardiac research, computer models are used to predict arrhythmogenesis based on data from optical mapping experiments. ahajournals.orgahajournals.org

A key challenge is improving the signal-to-noise ratio, which can be obscured by various sources including mechanical and hemodynamic noise, especially in vivo. en-journal.org Future efforts will focus on developing more robust algorithms for signal processing and source separation to extract clear physiological signals from noisy recordings. wikipedia.org Integrating machine learning and artificial intelligence approaches with potentiometry is another promising direction that could provide more comprehensive and accurate analysis. numberanalytics.com

Innovations in Miniaturization and Advancement of In Vivo Optical Recording Approaches

A significant barrier to studying brain function in naturalistic conditions has been the need for large, benchtop microscopes that require head-fixation of the animal. researchgate.net A major area of innovation is the development of miniaturized, head-mounted imaging systems that permit optical recordings in freely moving animals. nih.govresearchgate.net

These advancements include:

Fiber-Optic Systems : Early systems used multi-fiber arrays placed on the cortex to relay excitation and emission light to and from a standard microscope, enabling functional imaging in awake, mobile rats using VSDs. nih.govresearchgate.net

Miniaturized Microscopes : More recent developments include lightweight (<2g) head-mounted single-photon or two-photon microscopes. nih.govresearchgate.net These devices integrate miniaturized illumination sources, optics, and image sensors, allowing for high-frame-rate imaging (up to 500 fps) with high sensitivity. researchgate.net

While many of these systems have been initially demonstrated with calcium indicators or other VSDs like RH1691, the technological platforms are directly applicable to advanced dyes like DI-2-ANEPEQ. nih.govresearchgate.net These innovations are paving the way for chronic in vivo voltage imaging, which will allow researchers to investigate the neural correlates of behavior in unrestrained animals over extended periods. en-journal.orgresearchgate.net Future developments are expected to further improve the stability, performance, and wireless capabilities of these wearable and implantable devices. numberanalytics.commdpi.com

Q & A

Q. What is the molecular mechanism by which DI-2-ANEPEQ detects changes in membrane potential?

DI-2-ANEPEQ is a voltage-sensitive fluorescent dye that embeds into lipid bilayers. Its fluorescence intensity and spectral properties shift in response to changes in membrane potential due to electrochromic effects. The dye transitions between non-fluorescent and fluorescent states depending on the electric field across the membrane, enabling real-time monitoring of sub-millisecond potential changes . Researchers should calibrate the dye in their experimental system, as environmental factors (e.g., lipid composition) can alter excitation/emission maxima (reported ranges: 465–517 nm excitation, 635–712 nm emission) .

Q. What are the optimal protocols for preparing and delivering DI-2-ANEPEQ in neuronal or excitable cell studies?

DI-2-ANEPEQ is water-soluble and can be delivered via microinjection (e.g., into neuronal ganglia) for enhanced signal-to-noise ratios in distal processes or applied topically for deep tissue staining. For in vitro studies, dissolve the dye in water, ethanol, or DMSO (1–5 mM stock), and dilute to working concentrations (0.1–1 µM) in physiological buffers. Avoid freeze-thaw cycles; store aliquots at -20°C in the dark .

Q. How do spectral properties of DI-2-ANEPEQ influence experimental design in fluorescence microscopy?

The dye’s excitation/emission peaks vary with membrane composition and voltage. For dual-wavelength ratiometric measurements, use excitation at 450 nm and 530 nm, with emission collected at 580–640 nm. This reduces artifacts from uneven dye distribution or photobleaching . Calibrate using valinomycin (a K⁺ ionophore) to clamp membrane potential and establish baseline signals .

Advanced Research Questions

Q. How can researchers mitigate signal contamination when combining DI-2-ANEPEQ with other fluorescent probes (e.g., calcium indicators)?

Spectral overlap with green-emitting probes (e.g., Fluo-4) may occur. Use optical filters with narrow bandpass ranges or sequential imaging. For example, pair DI-2-ANEPEQ (ex: 530 nm/em: 635 nm) with red-shifted calcium indicators (e.g., Rhod-2, ex: 550 nm/em: 580 nm). Validate specificity via control experiments without membrane depolarization .

Q. What experimental factors contribute to discrepancies in DI-2-ANEPEQ fluorescence signals across studies (e.g., temperature, cell type)?

Temperature significantly affects dye performance. At low temperatures (e.g., 4°C), membrane fluidity decreases, altering dye insertion kinetics and fluorescence intensity (see Figure D in ). Cell type differences (e.g., lipid raft composition in neurons vs. cardiomyocytes) also modulate voltage sensitivity. Include internal controls (e.g., valinomycin-treated cells) to normalize signals .

Q. What are the limitations of DI-2-ANEPEQ in long-term or in vivo imaging studies?

Prolonged illumination causes phototoxicity and dye internalization, reducing signal stability. For in vivo applications, use low-light detectors and intermittent illumination. Topical application may require Pluronic® F-127 (0.1–0.2%) to enhance dye penetration through tissue barriers . Signal drift due to dye aggregation can be minimized by optimizing loading concentrations .

Q. How can DI-2-ANEPEQ data be quantitatively analyzed to resolve conflicting interpretations of membrane potential dynamics?

Use ratiometric analysis (e.g., F530/F590 ratio) to distinguish voltage-dependent changes from artifacts. For fast-response measurements (e.g., action potentials), pair with high-speed cameras (≥1,000 fps) and deconvolution algorithms to correct for temporal lag. Validate against electrophysiological recordings (patch-clamp) to resolve contradictions .

Methodological Troubleshooting

Q. Why does DI-2-ANEPEQ exhibit weak fluorescence in certain cell types, and how can this be resolved?

Weak signals may arise from poor dye loading or low membrane cholesterol content. Pre-treat cells with cholesterol-enriched media (e.g., methyl-β-cyclodextrin complexed with cholesterol) to enhance dye incorporation. Alternatively, use di-4-ANEPPDHQ, a derivative with higher affinity for cholesterol-rich domains .

Q. How should researchers address non-specific binding of DI-2-ANEPEQ to intracellular organelles?

Non-specific binding is common in cells with active endocytosis. Use lower dye concentrations (≤0.5 µM) and shorter incubation times (5–10 min). Validate localization via co-staining with organelle-specific markers (e.g., MitoTracker) .

Experimental Design Considerations

Q. What are the key controls required for robust interpretation of DI-2-ANEPEQ-based membrane potential assays?

Include:

• Negative control : Cells treated with depolarizing agents (e.g., high K⁺ buffer) to confirm voltage-dependent responses.
• Pharmacological control : Valinomycin (to clamp membrane potential) and gramicidin (to disrupt ion gradients).
• Dye-free control : To account for autofluorescence.
• Temperature-matched controls : Especially for studies comparing room temperature vs. physiological conditions .